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Compound of Interest

Compound Name:
N-(3-chlorophenyl)-4-

methoxybenzamide

CAS No.: 7465-93-2

Cat. No.: B1595374

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(3-chlorophenyl)-4-methoxybenzamide is a synthetic organic compound belonging to the

benzamide class of molecules. While not associated with widely recognized trade names,

indicating its probable status as a research chemical or synthetic intermediate, its structural

features—a substituted benzoyl group linked to an aniline moiety—are prevalent in a variety of

biologically active molecules. This guide provides a comprehensive technical overview of N-(3-
chlorophenyl)-4-methoxybenzamide, including its chemical identity, physicochemical

properties, a representative synthesis protocol, and analytical characterization methods. The

information presented herein is intended to support researchers and scientists in their

investigations and potential applications of this and structurally related compounds.

Chemical Identity and Nomenclature
The systematic identification of a chemical compound is crucial for unambiguous scientific

communication. For N-(3-chlorophenyl)-4-methoxybenzamide, the primary identifiers are its
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chemical name and CAS number.

While no common trade names for N-(3-chlorophenyl)-4-methoxybenzamide have been

identified in the public domain, it may be referred to by its systematic IUPAC name or

alternative chemical names in literature and supplier catalogs.

Table 1: Chemical Identifiers for N-(3-chlorophenyl)-4-methoxybenzamide

Identifier Value

IUPAC Name N-(3-chlorophenyl)-4-methoxybenzamide

CAS Number 5459-47-2

Molecular Formula C₁₄H₁₂ClNO₂

Molecular Weight 261.70 g/mol

Canonical SMILES
COC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C

l

InChI Key OOGINWKKOKKSFT-UHFFFAOYSA-N

Physicochemical Properties
Understanding the physicochemical properties of N-(3-chlorophenyl)-4-methoxybenzamide
is essential for its handling, formulation, and interpretation of its behavior in chemical and

biological systems.

Table 2: Physicochemical Properties of N-(3-chlorophenyl)-4-methoxybenzamide
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Property Value Source

Melting Point 147-149 °C [1]

XLogP3 3.7 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 3 [2]

Synthesis of N-(3-chlorophenyl)-4-
methoxybenzamide: A Representative Protocol
The synthesis of N-(3-chlorophenyl)-4-methoxybenzamide can be achieved through the

acylation of 3-chloroaniline with 4-methoxybenzoyl chloride. This is a common and effective

method for the formation of amide bonds. The following protocol is a representative example

based on established chemical principles for this type of reaction.

Experimental Protocol: Synthesis via Acylation
Objective: To synthesize N-(3-chlorophenyl)-4-methoxybenzamide from 3-chloroaniline and

4-methoxybenzoyl chloride.

Materials:

3-chloroaniline

4-methoxybenzoyl chloride

Anhydrous dichloromethane (DCM)

Triethylamine (Et₃N) or a suitable base

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 1.0 equivalent of 3-chloroaniline

in anhydrous dichloromethane.

Addition of Base: Add 1.1 to 1.2 equivalents of triethylamine to the solution. The base acts as

a scavenger for the hydrochloric acid byproduct of the reaction.

Addition of Acylating Agent: While stirring the solution at room temperature, slowly add a

solution of 1.0 equivalent of 4-methoxybenzoyl chloride in anhydrous dichloromethane.

Reaction Monitoring: Allow the reaction to stir at room temperature. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up:

Once the reaction is complete, wash the organic layer sequentially with 1 M HCl, saturated

NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.
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Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) or by column chromatography on silica gel.

Causality behind Experimental Choices:

Anhydrous Conditions: The use of anhydrous solvent is critical as 4-methoxybenzoyl chloride

is moisture-sensitive and will hydrolyze to 4-methoxybenzoic acid, reducing the yield of the

desired amide.

Base: The inclusion of a base like triethylamine is essential to neutralize the HCl generated

during the reaction. This prevents the protonation of the starting aniline, which would render

it unreactive.

Work-up: The aqueous washes are performed to remove the triethylamine hydrochloride salt,

any unreacted starting materials, and byproducts.

Diagram of the Synthetic Workflow

Reactants
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Process Product3-chloroaniline

Mixing & Stirring

4-methoxybenzoyl_chloride

DCM (Solvent)

Triethylamine (Base)

Aqueous Work-up Purification N-(3-chlorophenyl)-
4-methoxybenzamide
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Click to download full resolution via product page

Caption: Synthetic workflow for N-(3-chlorophenyl)-4-methoxybenzamide.

Analytical Characterization
The identity and purity of the synthesized N-(3-chlorophenyl)-4-methoxybenzamide should

be confirmed using standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

powerful tools for elucidating the molecular structure. The ¹H NMR spectrum would show

characteristic signals for the aromatic protons and the methoxy group protons. The ¹³C NMR

would confirm the presence of the correct number of carbon atoms in their respective

chemical environments.

Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight

of the compound and to study its fragmentation pattern. The expected molecular ion peak

would correspond to the molecular weight of N-(3-chlorophenyl)-4-methoxybenzamide.

Infrared (IR) Spectroscopy: IR spectroscopy can identify the functional groups present in the

molecule. Key absorbances would include the N-H stretch and the C=O stretch of the amide

group.

High-Performance Liquid Chromatography (HPLC): HPLC is a valuable technique for

assessing the purity of the compound. A single sharp peak in the chromatogram would

indicate a high degree of purity.

Logical Relationship of Analytical Techniques
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Caption: Analytical techniques for characterizing the final product.

Conclusion
N-(3-chlorophenyl)-4-methoxybenzamide represents a specific chemical entity with potential

for further investigation in various scientific domains. This guide has provided a detailed

overview of its chemical identity, physicochemical properties, a reliable synthetic protocol, and

appropriate analytical methods for its characterization. The absence of established trade

names suggests its primary role as a research compound. The methodologies and data

presented here offer a solid foundation for researchers and drug development professionals

working with this and related benzamide structures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

